Cas no 920804-04-2 (Ethanone, 2-(ethylamino)-1-(3-fluorophenyl)-)
920804-04-2 structure
Product Name:Ethanone, 2-(ethylamino)-1-(3-fluorophenyl)-
CAS No:920804-04-2
MF:C10H12FNO
MW:181.206786155701
CID:746816
PubChem ID:15982813
Update Time:2024-03-01
Ethanone, 2-(ethylamino)-1-(3-fluorophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 2-(ethylamino)-1-(3-fluorophenyl)-
- 2-(ethylamino)-1-(3-fluorophenyl)ethanone
- 2-(Ethylamino)-1-(3-fluorophenyl)ethan-1-one
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- Inchi： 1S/C10H12FNO/c1-2-12-7-10(13)8-4-3-5-9(11)6-8/h3-6,12H,2,7H2,1H3
- InChI Key： IWUOAYTXLCNOKC-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1)C(CNCC)=O
Computed Properties
- Exact Mass: 181.090292168g/mol
- Monoisotopic Mass: 181.090292168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 29.1
Ethanone, 2-(ethylamino)-1-(3-fluorophenyl)- Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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